2-Amino-2-thiazoline hydrochloride
Overview
Description
2-Amino-2-thiazoline hydrochloride (ATZ-HCl) is an organic compound that is widely used for its multiple applications in the areas of biochemistry, biophysics, and biotechnology. ATZ-HCl is a white powder that is soluble in water and ethanol and is used in a variety of laboratory experiments and research studies. ATZ-HCl has a variety of uses in the scientific field, including its use as a reagent, a catalyst, and a chelating agent.
Scientific Research Applications
Synthetic Methodologies
The versatility of 2-Amino-2-thiazoline hydrochloride in synthetic chemistry is evidenced by its role in the solvent-free synthesis of 2-thiazolines and 2-oxazolines, facilitated by a copper catalyst under mild conditions. This method has proven to be highly selective, yielding a variety of 2-thiazolines and 2-oxazolines in good to excellent yields (Li et al., 2012). Similarly, microwave irradiation has been utilized for the facile synthesis of these compounds, demonstrating the efficiency of N-acylbenzotriazoles in the preparation of oxazolines and thiazolines under benign conditions (Katritzky et al., 2004).
Corrosion Inhibition
2-Amino-4-methyl-thiazole, closely related to this compound, has been investigated as a corrosion inhibitor for mild steel in HCl solution. Its high corrosion inhibition efficiency is linked to its strong adsorption on the metal surface, forming a protective barrier film (Yüce et al., 2014).
Neuroprotective Effects
The neuroprotective properties of 2-cyclopropylimino-3-methyl-1,3-thiazoline hydrochloride, a derivative of 2-amino-2-thiazoline, against oxidative stress have been demonstrated. This compound has shown to protect rat glial cells from glutamate-induced excitotoxicity and attenuate reductions in cell survival and antioxidative enzyme activities induced by hydrogen peroxide (Kim et al., 2011).
Antimicrobial Activity
Compounds derived from 2-aminothiazole and 2-amino-2-thiazoline have shown potential anti-inflammatory activity and have been investigated for their effects on myocardial function, with some derivatives exhibiting no adverse effects at certain concentrations (Lynch et al., 2006). Additionally, thiazole derivatives have been studied for their inhibitory effects on metabolic enzymes, demonstrating significant activity against various enzymes and suggesting potential for medical applications (Korkmaz, 2022).
Solid-Phase Synthesis
The solid-phase synthesis of 2-amino-2-thiazolines from the cyclization of N-(2-hydroxyethyl)thioureas using trifluoroacetic acid highlights an effective methodology for the development of bioactive compounds. This approach is suited for the automated generation of diverse drug-like compound libraries (Jeon et al., 2007).
Safety and Hazards
The compound is harmful if swallowed and may cause skin and eye irritation . It may also cause respiratory irritation . In case of contact, it’s advised to wash off with soap and plenty of water . If inhaled, the victim should be moved to fresh air . The compound should be stored under refrigerated temperatures and protected from moisture .
Mechanism of Action
Target of Action
2-Amino-2-thiazoline hydrochloride is a derivative of thiazole . Thiazoles are known to have diverse biological activities and are found in many potent biologically active compounds . They can act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules . .
Mode of Action
It is known that thiazoles, in general, can interact with their targets in various ways, leading to a range of biological effects . For instance, they can inhibit the formation of certain radicals, leading to their antioxidant activity .
Biochemical Pathways
Thiazoles are known to affect various biochemical pathways due to their diverse biological activities .
Result of Action
It is known that thiazoles can have a range of effects, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Action Environment
This compound is soluble in water , which means it can be distributed in aqueous environments in the body. The compound reacts as an acid to neutralize bases . These neutralizations generate heat, but less or far less than is generated by neutralization of inorganic acids, inorganic oxoacids, and carboxylic acid . This suggests that the compound’s action, efficacy, and stability could be influenced by the pH of its environment.
Biochemical Analysis
Biochemical Properties
2-Amino-2-thiazoline hydrochloride plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been shown to form complexes with metal ions such as H+, Mg2+, Ca2+, Ni2+, Mn2+, Cu2+, and Zn2+ . These interactions are crucial for its function as a chelating agent and in the study of gene expression, DNA-protein interactions, and protein-protein interactions . The compound’s ability to interact with these biomolecules highlights its importance in biochemical research.
Cellular Effects
This compound affects various types of cells and cellular processes. It has been observed to induce morphological changes in HeLa cell cultures at concentrations of 1 mM . These changes are stabilized after four days and are dependent on the microtubules and microfilaments within the cells . Additionally, the compound influences cell signaling pathways, gene expression, and cellular metabolism, making it a valuable tool for studying cellular functions and mechanisms.
Molecular Mechanism
The molecular mechanism of this compound involves its interactions at the molecular level. It binds to DNA and interacts with topoisomerase II, resulting in DNA double-strand breaks, G2 arrest, and ultimately, cell death . This mechanism is particularly relevant in its role as an anti-cancer molecule, where it exerts its effects by inhibiting or activating specific enzymes and altering gene expression .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time. The compound is stable under standard conditions, but its long-term effects on cellular function have been observed in both in vitro and in vivo studies . Over time, the compound may degrade, leading to changes in its efficacy and interactions with cellular components. These temporal effects are important for understanding the compound’s stability and potential long-term impacts on cellular functions.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. Studies have shown that the compound exhibits threshold effects, where low doses may have minimal impact, while higher doses can lead to significant changes in cellular functions . At high doses, toxic or adverse effects may be observed, highlighting the importance of dosage optimization in experimental settings.
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that play a role in its metabolism. For example, the compound is metabolized to L-cysteine via N-carbamoyl-L-cysteine in Pseudomonas species . This metabolic pathway involves specific enzymes such as L-ATC acid hydrolase and L-NCC amidohydrolase . Understanding these pathways is crucial for elucidating the compound’s role in cellular metabolism.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins . These interactions affect the compound’s localization and accumulation within specific cellular compartments. The compound’s solubility in water and ethanol facilitates its transport across cellular membranes, enabling its distribution to various tissues and organs .
Subcellular Localization
The subcellular localization of this compound is influenced by targeting signals and post-translational modifications. These factors direct the compound to specific compartments or organelles within the cell, affecting its activity and function . Understanding the subcellular localization of the compound is essential for elucidating its role in cellular processes and mechanisms.
Properties
IUPAC Name |
4,5-dihydro-1,3-thiazol-2-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6N2S.ClH/c4-3-5-1-2-6-3;/h1-2H2,(H2,4,5);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CODJLHDDIDUKMD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC(=N1)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H6N2S.ClH, C3H7ClN2S |
Source
|
| Record name | 2-AMINO-2-THIAZOLINE HYDROCHLORIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19809 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
138.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
2-amino-2-thiazoline hydrochloride is a cream colored crystalline solid. (NTP, 1992) |
Source
|
| Record name | 2-AMINO-2-THIAZOLINE HYDROCHLORIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19809 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Solubility |
greater than or equal to 100 mg/mL at 75 °F (NTP, 1992) |
Source
|
| Record name | 2-AMINO-2-THIAZOLINE HYDROCHLORIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19809 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
CAS No. |
3882-98-2 |
Source
|
| Record name | 2-AMINO-2-THIAZOLINE HYDROCHLORIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19809 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | 2-Thiazolamine, 4,5-dihydro-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3882-98-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4,5-dihydrothiazol-2-amine monohydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.288 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-AMINO-2-THIAZOLINE HYDROCHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/BR3X7522FX | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Melting Point |
392 to 396 °F (NTP, 1992) |
Source
|
| Record name | 2-AMINO-2-THIAZOLINE HYDROCHLORIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19809 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: Is there any computational chemistry data available for 2-Amino-2-thiazoline hydrochloride that supports its proposed mechanism of action?
A2: Yes, a study employed the CNDO/2 semiempirical quantum mechanical method to analyze the charge distribution of this compound. [] This analysis provided insights into the molecule's electronic structure and its potential to interact with metal ions, supporting the proposed chelation mechanism.
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